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Compound of Interest

Compound Name: Glu(OtBu)-NPC

Cat. No.: B15384543

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of N-
a-(9-Fluorenylmethoxycarbonyl)-L-glutamic acid y-tert-butyl ester, commonly known as Fmoc-
Glu(OtBu)-OH. This compound is a critical building block in solid-phase peptide synthesis
(SPPS), widely utilized in the development of peptide-based therapeutics.

Physicochemical Data

The fundamental properties of Fmoc-Glu(OtBu)-OH are summarized below. This data is
essential for accurate reagent preparation, reaction stoichiometry, and analytical
characterization.

Property Value Notes

CAS Number 71989-18-9

) 425.47 g/mol [1], 425.49 g/mol
Molecular Weight Anhydrous
, 425.5 g/mol [2][3]

Molecular Formula C24H27NO6[1][2]
EC Number 276-253-8[1]
Beilstein/fREAXYS 3636375[1]
PubChem CID 2724637[3]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15384543?utm_src=pdf-interest
https://www.sigmaaldrich.com/US/en/product/aldrich/47625
https://www.peptide.com/product/fmoc-gluotbu-oh-71989-18-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Glu_OtBu_-OH
https://www.sigmaaldrich.com/US/en/product/aldrich/47625
https://www.peptide.com/product/fmoc-gluotbu-oh-71989-18-9/
https://www.sigmaaldrich.com/US/en/product/aldrich/47625
https://www.sigmaaldrich.com/US/en/product/aldrich/47625
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Glu_OtBu_-OH
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15384543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A hydrated form of this compound also exists with a molecular weight of 443.5 g/mol
(C24H20NO7)[4][5].

Experimental Protocols

Application in Peptide Synthesis:

Fmoc-Glu(OtBu)-OH is a standard derivative used in peptide synthesis. The tert-butyl (OtBu)
ester protects the side chain of glutamic acid. This protecting group is stable under the basic
conditions used for the removal of the Fmoc group from the N-terminus but is readily cleaved
under acidic conditions.

Deprotection of the Side Chain:

The cleavage of the t-butyl ester from the side chain is typically performed concurrently with the
cleavage of the peptide from the resin (e.g., Wang or Rink amide resins). A common acidic
cleavage cocktail includes trifluoroacetic acid (TFA).

Scavengers:

The cleavage of the t-butyl group generates tert-butyl cations. These cations can lead to the
formation of byproducts by reacting with nucleophilic residues in the peptide chain. To prevent
these side reactions, it is crucial to add scavengers to the cleavage mixture. Common
scavengers include triisopropylsilane (TIS) and water. For peptides containing sensitive
residues like tryptophan or methionine, scavengers such as thioanisole or 1,2-ethanedithiol
(EDT) are often included.

Logical Relationship of Compound Identifiers

The following diagram illustrates the relationship between the chemical compound and its
various identifiers, which are crucial for regulatory and research tracking purposes.
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Caption: Relationship between Fmoc-Glu(OtBu)-OH and its key chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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